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Compound of Interest

Compound Name: 2,6-Dichlorobenzamide-3,4,5-d3

Cat. No.: B12388527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the information typically presented

in a Certificate of Analysis (CoA) for 2,6-Dichlorobenzamide-d3. This deuterated internal

standard is crucial for quantitative bioanalytical studies and other applications requiring a

stable, isotopically labeled analog of 2,6-Dichlorobenzamide.

Compound Identification and Specifications
2,6-Dichlorobenzamide-d3 is the deuterated form of 2,6-Dichlorobenzamide, a metabolite of

the herbicide dichlobenil. The stable isotope label makes it an ideal internal standard for mass

spectrometry-based quantification of the parent compound.

Identifier Value Source

Compound Name
2,6-Dichlorobenzamide-3,4,5-

d3
LGC Standards[1]

CAS Number 1219804-28-0 LGC Standards[1]

Molecular Formula C₇D₃H₂Cl₂NO LGC Standards[1]

Molecular Weight 193.05 g/mol CDN Isotopes[2]

Unlabelled CAS Number 2008-58-4 LGC Standards[1]
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Physical and Chemical

Properties
Value Source

Appearance Neat LGC Standards[1]

Isotopic Enrichment ≥98 atom % D CDN Isotopes[2]

Storage Conditions

Recommended to be stored as

specified on the product label

and CoA, typically in tightly

closed containers at room

temperature, protected from

light and moisture.[3]

Clinivex[3]

Stability

Stable if stored under

recommended conditions. Re-

analysis for chemical purity is

advised after three years.[2]

CDN Isotopes[2]

Analytical Data
A Certificate of Analysis for 2,6-Dichlorobenzamide-d3 will typically include data from several

analytical techniques to confirm the identity, purity, and isotopic enrichment of the compound.

Analysis Typical Specification Purpose

Mass Spectrometry (MS) Conforms to structure
Confirms molecular weight and

isotopic distribution.

Nuclear Magnetic Resonance

(¹H NMR)
Conforms to structure

Confirms the chemical

structure and the position of

deuterium labeling.

High-Performance Liquid

Chromatography (HPLC)
≥98% (by area) Determines chemical purity.

Isotopic Purity ≥98 atom % D
Quantifies the percentage of

deuterium enrichment.
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Experimental Protocols
The following are representative experimental protocols that would be used to generate the

data for a Certificate of Analysis.

Mass Spectrometry (MS)
Principle: Mass spectrometry is used to determine the molecular weight of the compound

and to confirm its elemental composition and isotopic enrichment.

Methodology: A solution of the sample is introduced into the mass spectrometer. For 2,6-

Dichlorobenzamide-d3, techniques like Electrospray Ionization (ESI) coupled with a high-

resolution mass analyzer (e.g., Time-of-Flight or Orbitrap) are common. The instrument is

calibrated using a known standard. The mass spectrum will show a peak corresponding to

the molecular ion of the deuterated compound, allowing for confirmation of its mass.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy
Principle: ¹H NMR spectroscopy provides detailed information about the structure of a

molecule, including the number and types of hydrogen atoms. In the case of a deuterated

compound, the absence of signals at specific chemical shifts confirms the position of

deuterium labeling.

Methodology: A small amount of the sample is dissolved in a deuterated solvent (e.g., CDCl₃

or DMSO-d₆) and placed in an NMR tube. The ¹H NMR spectrum is then acquired. For 2,6-

Dichlorobenzamide-d3, the spectrum is expected to show signals corresponding to the

aromatic protons, with a marked reduction or absence of signals from the deuterated

positions.

High-Performance Liquid Chromatography (HPLC)
Principle: HPLC is a chromatographic technique used to separate, identify, and quantify each

component in a mixture. It is used to determine the chemical purity of the compound.

Methodology: A solution of the sample is injected into an HPLC system equipped with a

suitable column (e.g., C18) and a detector (e.g., UV-Vis). A mobile phase (a mixture of

solvents) is pumped through the column to elute the compound. The retention time and peak

area are used to determine the purity of the sample relative to any impurities.
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Visualizations
Certificate of Analysis Workflow
The following diagram illustrates a typical workflow for generating a Certificate of Analysis for a

reference standard like 2,6-Dichlorobenzamide-d3.
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Certificate of Analysis Generation Workflow.

Chemical Structure and Isotopic Labeling
This diagram shows the chemical structure of 2,6-Dichlorobenzamide-d3 and its relationship to

the non-deuterated parent compound.
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Structural relationship of 2,6-Dichlorobenzamide and its deuterated analog.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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